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Compound of Interest

Compound Name: Indium-115

Cat. No.: B077298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of Indium-115 in the detection of low-energy neutrinos, a field with significant

implications for fundamental physics and potentially for advanced analytical techniques.

Introduction
The detection of low-energy neutrinos, particularly those originating from the proton-proton (pp)

fusion chain in the Sun, is a crucial endeavor in astrophysics and particle physics. Indium-115
(¹¹⁵In) offers a unique and promising avenue for real-time spectroscopy of these elusive

particles. The primary mechanism for detection is the charged-current inverse beta decay

reaction, which provides a distinct delayed coincidence signature, allowing for effective

discrimination from background events.[1][2] This technology, primarily advanced through the

Low Energy Neutrino Spectroscopy (LENS) project, holds the potential to unravel key aspects

of neutrino physics and solar processes.[1][2]

Principle of Detection
The detection of a low-energy electron neutrino (νe) by an Indium-115 nucleus proceeds

through the following inverse beta decay reaction:

νe + ¹¹⁵In → ¹¹⁵Sn* + e⁻
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This reaction has a low energy threshold of approximately 114 keV, making it sensitive to the

abundant low-energy solar neutrinos.[1] The resulting Tin-115 (¹¹⁵Sn) nucleus is in an excited

state. It subsequently de-excites to its ground state through a cascade of two gamma rays (γ)

with a characteristic time delay. This delayed coincidence between the prompt electron signal

and the subsequent gamma rays provides a powerful tool for identifying true neutrino events

amidst background radiation.[3]

Key Reaction Properties
The unique signature of a neutrino interaction in an Indium-115 detector is a triple coincidence:

a prompt electron followed by two delayed gamma rays. This distinct temporal and spatial

correlation is the cornerstone of the experimental technique.[3]

Quantitative Data
The following tables summarize key quantitative parameters associated with the use of

Indium-115 for low-energy neutrino detection.

Parameter Value Reference

Target Isotope ¹¹⁵In [1]

Natural Abundance of ¹¹⁵In 95.7% [1]

Reaction νe + ¹¹⁵In → ¹¹⁵Sn* + e⁻ [1]

Energy Threshold ~114 keV [1]

¹¹⁵Sn* Excited State Half-life 3.27 µs [1]

Delayed Gamma Ray Energies 116 keV and 497 keV [1]

¹¹⁵In Half-life (Beta Decay) 4.41 x 10¹⁴ years
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Neutrino Source Energy Range
Expected Signal in ¹¹⁵In
Detector

Solar pp < 0.42 MeV Dominant signal

Solar ⁷Be 0.862 MeV (line) Significant contribution

Solar pep 1.44 MeV (line) Lower but detectable rate

Geo-neutrinos < 2.6 MeV Potential for detection

Note: The neutrino capture cross-section is energy-dependent. Detailed cross-section data is

crucial for interpreting the detected neutrino spectrum.

Experimental Protocols
Preparation of Indium-Loaded Liquid Scintillator (InLS)
A critical component of an Indium-115 based detector is the indium-loaded liquid scintillator

(InLS). The following protocol outlines a general procedure for its synthesis, based on the

principles developed for metal-loaded scintillators.

Objective: To synthesize a stable, transparent, and highly efficient liquid scintillator containing a

significant concentration of indium.

Materials:

Indium Trichloride (InCl₃) or other suitable indium salt

Carboxylic acid (e.g., 3,5,5-trimethylhexanoic acid)[4]

Organic solvent (e.g., linear alkylbenzene - LAB, pseudocumene - PC)[3]

Primary fluor (e.g., 2,5-diphenyloxazole - PPO)[4]

Wavelength shifter (e.g., 1,4-bis(2-methylstyryl)benzene - bis-MSB)[4]

Deionized water

pH meter and adjustment solutions (e.g., NaOH, HCl)
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Procedure:

Aqueous Solution Preparation: Dissolve the indium salt in deionized water to create an

aqueous solution of a specific molarity.

Liquid-Liquid Extraction:

Mix the aqueous indium solution with the carboxylic acid dissolved in the organic solvent.

Carefully adjust the pH of the aqueous phase to the optimal value for the formation of the

indium-carboxylate complex. This step is critical for achieving high indium loading and

stability.[3]

Allow the two phases to separate. The indium-carboxylate complex will be extracted into

the organic phase.

Purification:

Separate the organic phase containing the indium complex.

Wash the organic phase with deionized water to remove any remaining impurities.

Utilize techniques such as vacuum distillation to remove any residual water and unreacted

components.[5]

Scintillator Formulation:

Dissolve the purified solid indium carboxylate in the chosen organic solvent to the desired

concentration (typically 8-10% by weight).[3]

Add the primary fluor (PPO) and wavelength shifter (bis-MSB) to the solution and stir until

completely dissolved.

Quality Control:

Measure the light yield of the final InLS using a calibrated light source.
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Determine the optical attenuation length at the emission wavelength of the scintillator

(around 430 nm) using a spectrophotometer.[3]

Assess the long-term stability of the solution by monitoring for any precipitation or

degradation over time.[3]

Detector Assembly and Data Acquisition
Objective: To construct a detector capable of efficiently detecting the scintillation light produced

by neutrino interactions and to acquire the resulting electronic signals for analysis.

Components:

Containment vessel for the InLS (material should be low in intrinsic radioactivity and

compatible with the scintillator)

Array of photomultiplier tubes (PMTs) surrounding the vessel

High-voltage power supply for the PMTs

Signal processing electronics (preamplifiers, amplifiers, discriminators)

Data acquisition (DAQ) system (e.g., FPGA-based digitizers)[6][7]

Shielding materials (e.g., lead, water) to reduce external background radiation

Procedure:

Vessel Preparation: Thoroughly clean the containment vessel to minimize any radioactive

contaminants.

PMT Installation: Mount the PMTs around the vessel to ensure maximum light collection

efficiency. The arrangement should be optimized to provide uniform coverage.

Filling: Carefully fill the vessel with the prepared InLS, avoiding the introduction of any air

bubbles or contaminants.
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Light Sealing: Ensure the entire detector is light-tight to prevent any external light from

reaching the PMTs.

Electronics Connection:

Connect the PMTs to the high-voltage power supply.

Route the PMT signals to the preamplifiers and then to the main amplifiers.

Connect the amplified signals to discriminators to generate logic pulses for triggering.

Feed the analog signals into the DAQ system for digitization and recording.

Shielding Installation: Surround the detector with appropriate shielding to minimize

background from cosmic rays and environmental radioactivity.

Calibration
Objective: To determine the energy scale and detection efficiency of the detector.

Procedure:

Energy Calibration:

Deploy radioactive sources with known gamma-ray energies (e.g., ⁶⁰Co, ¹³⁷Cs, ⁵⁴Mn) at

various positions within the detector volume.

Record the resulting spectra and use the photopeaks to establish a relationship between

the measured charge (or pulse height) and the deposited energy.

Efficiency Calibration:

Use sources with known activities to determine the overall detection efficiency of the

detector as a function of energy and position.

Neutron sources (e.g., AmBe, ²⁵²Cf) can be used to mimic the delayed coincidence

signature of the neutrino signal and to calibrate the neutron detection efficiency.[8]
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Click to download full resolution via product page

Caption: Neutrino interaction and subsequent decay pathway in an Indium-115 detector.

Experimental Workflow
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Caption: Workflow from neutrino detection to data analysis in an Indium-115 experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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